![molecular formula C13H15NO4S B1392852 Ethyl 2-(acetylamino)-4-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate CAS No. 1273578-07-6](/img/structure/B1392852.png)
Ethyl 2-(acetylamino)-4-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Overview
Description
Ethyl 2-(acetylamino)-4-oxo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, also known as ETA-3-CT, is an organic compound with a wide range of scientific applications. It is a derivative of benzothiophene, a sulfur-containing heterocyclic compound, and is used as a building block in organic synthesis. The compound has been studied extensively in recent years and has been found to have a number of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
Antibacterial and Antifungal Activity
Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, which is converted into ethyl 2-(acetylamino)-4-5-6-7-tetrahydro-1-benzothiophene-3-carboxylate, has been explored for its antibacterial and antifungal properties. Notably, several derivatives of this compound have shown promising biological activity in this context (Narayana et al., 2006).
Chemical Reactivity and Transformations
The compound has been utilized in various chemical transformations, demonstrating its reactivity and potential for creating new chemical entities. For instance, it undergoes recyclization reactions with primary amines, leading to the formation of new compounds with potential applications in different fields of chemistry (Shipilovskikh et al., 2014). Additionally, its interaction with secondary amines has been studied, providing insights into the synthesis of new chemical compounds (Vasileva et al., 2018).
Synthesis of Novel Compounds
Research has also focused on using this compound for the synthesis of novel substances. For instance, studies have been conducted on the transformations of its amino and carbonyl/nitrile groups for synthesizing new derivatives (Pokhodylo et al., 2010). Additionally, efforts have been made to create new derivatives by acylation followed by various reactions (Sauter et al., 1976).
Potential in Pharmacology
While focusing on the non-pharmacological aspects, it's notable that this compound has been explored for its potential in synthesizing compounds with possible hypnotic activity, demonstrating its relevance in medicinal chemistry (Ghorab et al., 1995).
Antioxidant Properties
In recent studies, derivatives of ethyl 2-amino-6-cyano-6-phenyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, a related compound, were synthesized and screened for antioxidant activity, indicating the potential of such compounds in oxidative stress-related applications (Aghekyan et al., 2020).
Other Activities
Various other activities have been explored, such as local anesthetic, platelet antiaggregating, analgesic, antiinflammatory, and antiarrhythmic activities, indicating a broad spectrum of potential applications (Mosti et al., 1994).
properties
IUPAC Name |
ethyl 2-acetamido-4-oxo-6,7-dihydro-5H-1-benzothiophene-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4S/c1-3-18-13(17)11-10-8(16)5-4-6-9(10)19-12(11)14-7(2)15/h3-6H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NODWCTJBHNGPER-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1C(=O)CCC2)NC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.